Cas no 98049-69-5 (5(S),14(R)-Lipoxin B4)

• Product Name: 5(S),14(R)-Lipoxin B4
• CAS No: 98049-69-5
• MF: C₂₀H₃₂O₅
• MW: 352.465086936951
• CID: 809002
• PubChem ID: 5280915
• Update Time: 2025-04-19

5(S),14(R)-Lipoxin B4 Chemical and Physical Properties

Names and Identifiers

• 6,8,10,12-Eicosatetraenoicacid, 5,14,15-trihydroxy-, (5S,6E,8Z,10E,12E,14R,15S)-
• 5(S),14(R)-Lipoxin B4
• LIPOXIN B4
• (5S,6E,8Z,10E,12E,14R,15S)-5,14,15-Trihydroxy-6,8,10,12-icosatetraenoic acid
• (5S,6E,8Z,10E,12E,14R,15S)-5,14,15-trihydroxyicosa-6,8,10,12-tetraenoic acid
• 5(S),14(R),15(S)-TRIHYDROXYEICOSA-6E,8Z,10E,12E-TETRAENOIC ACID
• 5S,14R,15S-6,10,12-trans-8-cis-triHETE
• 5S,14R,15S-8-cis-lipoxin B
• LXB4
• 5,14,15-Thet
• CHEMBL4576804
• LMFA03040002
• (6E,8Z,10E,12E)-(5S,14R,15S)-Trihydroxyicosa-6,8,10,12-tetraenoate
• DTXSID701318336
• (6E,8Z,10E,12E)-(5S,14R,15S)-Trihydroxyicosa-6,8,10,12-tetraenoic acid
• 5S,14R,15S-trihydroxy-6E,8Z,10E,12E-Eicosatetraenoate
• LipoxinB4
• (5S,6E,8Z,10E,12E,14R,15S)-5,14,15-trihydroxyeicosa-6,8,10,12-tetraenoic acid
• (5S,14R,6E,8Z,10E,12E,15S)-5,14,15-trihydroxy-6,8,10,12-eicosatetraenoic acid
• SCHEMBL1692051
• 15-Epi-LXB(4)
• C06315
• Eicosanoids_LXB4_C20H32O5
• 98049-69-5
• 5S,14R,15S-trihydroxy-6E,8Z,10E,12E-Eicosatetraenoic acid
• CHEBI:6499
• Q4329
• AKOS040755843
• GTPL5216
• HY-116953
• DB-214987
• CS-0066901
• (5S,6e,8z,10e,12e,14r,15s)-5,14,15-trihydroxy-6,8,10,12-eicosatetraenoic acid

• Inchi： 1S/C20H32O5/c1-2-3-8-14-18(22)19(23)15-10-7-5-4-6-9-12-17(21)13-11-16-20(24)25/h4-7,9-10,12,15,17-19,21-23H,2-3,8,11,13-14,16H2,1H3,(H,24,25)/b6-4-,7-5+,12-9+,15-10+/t17-,18+,19-/m1/s1
• InChI Key： UXVRTOKOJOMENI-WLPVFMORSA-N
• SMILES： O[C@H]([C@@H](/C=C/C=C/C=C\C=C\[C@H](CCCC(=O)O)O)O)CCCCC

Computed Properties

• Exact Mass: 352.22500
• Monoisotopic Mass: 352.22497412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 14
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 98Ų

Experimental Properties

• PSA: 97.99000
• LogP: 3.12910

5(S),14(R)-Lipoxin B4 Security Information

• Hazard Category Code： 11-36/37/38
• Safety Instruction： 16-26-36
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Hydroxyeicosatetraenoic acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Eicosanoids Hydroxyeicosatetraenoic acids